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Compound of Interest

Compound Name:
Ethyl Cyclopropylcarboxylate-d5

(Major)

Cat. No.: B586708 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Ethyl Cyclopropylcarboxylate-d5, a

deuterated internal standard crucial for quantitative analysis in research and drug development.

It details commercially available sources, technical specifications, and a representative

experimental protocol for its application.

Introduction
Ethyl Cyclopropylcarboxylate-d5 is a stable isotope-labeled analog of Ethyl

Cyclopropylcarboxylate. The incorporation of five deuterium atoms (d5) results in a molecule

with a higher molecular weight but nearly identical chemical and physical properties to its non-

labeled counterpart. This characteristic makes it an ideal internal standard for quantitative mass

spectrometry-based assays, such as liquid chromatography-mass spectrometry (LC-MS) and

gas chromatography-mass spectrometry (GC-MS). In these applications, it is added to samples

at a known concentration to correct for variations in sample preparation, injection volume, and

instrument response, thereby enhancing the accuracy and precision of the quantification of the

target analyte, Ethyl Cyclopropylcarboxylate.

Commercial Suppliers and Technical Data
Ethyl Cyclopropylcarboxylate-d5 is available from specialized chemical suppliers. While a

comprehensive comparison is challenging due to variations in available documentation,
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MedChemExpress is a confirmed commercial supplier. Other companies, such as

MyBioSource, also list the product. For researchers requiring specific isotopic enrichment or

purity profiles not available off-the-shelf, several companies offer custom synthesis services for

stable isotope-labeled compounds. These include Charles River Laboratories, BOC Sciences,

RTI International, and Moravek.

Key Quantitative Data:

The following table summarizes the available technical data for Ethyl Cyclopropylcarboxylate-

d5. It is important to note that specific values for purity and isotopic enrichment are typically

provided in the lot-specific Certificate of Analysis (CoA) which should be requested from the

supplier upon purchase.

Parameter
MedChemExpress
(Cat. No. HY-
W703614)

MyBioSource Custom Synthesis

CAS Number 1794783-51-9
Information not readily

available
Compound specific

Molecular Formula C₆H₅D₅O₂
Information not readily

available
C₆H₅D₅O₂

Molecular Weight 119.17 g/mol
Information not readily

available
~119.17 g/mol

Chemical Purity
Typically ≥98%

(confirm with CoA)

Information not readily

available

To user specification

(e.g., >99%)

Isotopic Enrichment
Typically ≥98 atom %

D (confirm with CoA)

Information not readily

available

To user specification

(e.g., >99 atom % D)

Appearance
Colorless to light

yellow oil

Information not readily

available
To user specification

Procurement Workflow
The process of acquiring Ethyl Cyclopropylcarboxylate-d5 for research purposes can be

visualized as a logical workflow, from initial identification of the need to its final implementation
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in the laboratory.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b586708?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procurement and Utilization Workflow for Ethyl Cyclopropylcarboxylate-d5

Procurement

Utilization

Identify Need for 
Internal Standard

Search for Commercial Suppliers 
(e.g., MedChemExpress, MyBioSource)

Evaluate Off-the-Shelf Product Specifications

Request Quotation and 
Certificate of Analysis (CoA)

Consider Custom Synthesis 
for Specific Requirements

If specifications not met

Select Supplier and Place Order

Receive and Log Compound

Prepare Stock and Working Solutions

Spike Samples with Internal Standard

Perform Quantitative Analysis 
(e.g., LC-MS)

Process and Interpret Data
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Quantitative Bioanalytical Workflow using a Deuterated Internal Standard

Sample Preparation

Instrumental Analysis

Data Processing

Biological Sample 
(e.g., Plasma, Urine)

Spike with Ethyl 
Cyclopropylcarboxylate-d5 (IS)

Analyte Extraction 
(e.g., Protein Precipitation, LLE, SPE)

LC Separation

MS/MS Detection

Peak Integration 
(Analyte and IS)

Calculate Peak Area Ratio

Generate Calibration Curve

Quantify Analyte in Unknowns
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To cite this document: BenchChem. [In-depth Technical Guide to Ethyl
Cyclopropylcarboxylate-d5]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b586708#commercial-suppliers-of-ethyl-
cyclopropylcarboxylate-d5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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